Cas no 151276-10-7 (1,2-dichloro-4-(trifluoromethoxy)benzene)

• Product Name: 1,2-dichloro-4-(trifluoromethoxy)benzene
• CAS No: 151276-10-7
• MF: C₇H₃Cl₂F₃O
• MW: 230.999330759048
• MDL: MFCD22199810
• CID: 1327260
• PubChem ID: 11831254
• Update Time: 2025-11-07

1,2-dichloro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-dichloro-4-(trifluoromethoxy)benzene
• 3,4-Dichlor-trifluormethoxybenzol
• 1,2-dichloro-4-trifluoromethoxy-benzene
• ACMC-20dsda
• RP27922
• SureCN8065084
• CTK4C6973
• AG-L-22137
• KB-64294
• 3,4-dichloro-trifluoromethoxybenzene
• AGN-PC-00H1ZP
• 3,4-Dichloro-1-trifluoromethoxy-benzene
• MFCD22199810
• DB-354150
• SCHEMBL8065084
• Benzene, 1,2-dichloro-4-(trifluoromethoxy)-
• 3,4-dichlorotrifluoroanisole
• CS-0191423
• FD10729
• J-503810
• AKOS015850069
• HS-3050
• SXBGDKFVGXZJDU-UHFFFAOYSA-N
• 151276-10-7
• DTXSID70474138

• MDL： MFCD22199810
• Inchi： 1S/C7H3Cl2F3O/c8-5-2-1-4(3-6(5)9)13-7(10,11)12/h1-3H
• InChI Key： SXBGDKFVGXZJDU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 229.9513046g/mol
• Monoisotopic Mass: 229.9513046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,2-dichloro-4-(trifluoromethoxy)benzene

Comprehensive Overview of 1,2-Dichloro-4-(trifluoromethoxy)benzene (CAS No. 151276-10-7): Properties, Applications, and Industry Trends

1,2-Dichloro-4-(trifluoromethoxy)benzene (CAS No. 151276-10-7) is a halogenated aromatic compound with significant relevance in industrial and research applications. This organofluorine compound combines chlorine and trifluoromethoxy functional groups, offering unique chemical properties that make it valuable in agrochemical synthesis, pharmaceutical intermediates, and material science. Its molecular structure, characterized by high electronegativity and stability, has attracted attention in green chemistry and sustainable manufacturing discussions.

The compound's physicochemical properties include a molecular weight of 231.48 g/mol, a boiling point of approximately 210–215°C, and low water solubility, making it suitable for non-polar solvent systems. Researchers emphasize its role in cross-coupling reactions, particularly in palladium-catalyzed processes, which align with current trends in catalytic efficiency optimization. Recent studies highlight its potential as a building block for advanced electronic materials, responding to the growing demand for fluorine-containing polymers in flexible electronics.

In the context of environmental persistence, 1,2-dichloro-4-(trifluoromethoxy)benzene has been evaluated for biodegradation pathways, a hot topic in eco-friendly chemical design. Analytical methods such as GC-MS quantification and HPLC purity testing are commonly employed for quality control, addressing industry concerns about trace impurity detection. The compound's thermal stability makes it particularly interesting for high-temperature applications, a feature increasingly searched by materials engineers.

Market analysts note rising interest in fluorinated aromatic derivatives, with 151276-10-7 being frequently referenced in patents related to liquid crystal materials and dielectric fluids. Its synthesis typically involves electrophilic aromatic substitution followed by trifluoromethylation, processes that have been optimized for atom economy – a key metric in modern process chemistry. Safety data sheets emphasize standard laboratory handling protocols, while regulatory status varies by region regarding industrial usage thresholds.

Emerging applications include its use as a precursor for photoactive compounds in organic photovoltaics, coinciding with increased searches for solar cell materials. The compound's electronic effects (combined -I and +M characteristics) make it valuable for tuning molecular orbital energies in optoelectronic devices. Recent publications discuss its potential in metal-organic frameworks (MOFs) for gas separation membranes, addressing climate-related carbon capture technologies.

Quality specifications for CAS 151276-10-7 typically require ≥98% purity, with specialized grades reaching 99.5% for electronic applications. Storage recommendations highlight protection from UV degradation and moisture sensitivity, common concerns in chemical inventory management. The compound's spectral data (including 1H NMR shifts at 7.2–7.8 ppm and characteristic IR absorptions at 1100–1200 cm⁻¹) serve as important references for structural verification in synthetic workflows.

Industry forecasts suggest growing demand for halogenated benzene derivatives like 1,2-dichloro-4-(trifluoromethoxy)benzene, particularly in Asia-Pacific markets for electronic chemical production. Technical discussions frequently compare its reactivity parameters with similar polyhalogenated aromatics, a subject of interest in quantitative structure-activity relationship (QSAR) studies. The compound's crystallographic properties have been investigated for molecular packing behavior relevant to organic semiconductor development.

Environmental fate studies of 151276-10-7 examine its hydrolysis rates and soil adsorption coefficients, data increasingly requested for REACH compliance documentation. Process chemists have developed continuous flow synthesis methods for this compound, aligning with Industry 4.0 automation trends. Its electrochemical behavior has been characterized for potential use in energy storage systems, connecting to booming research in battery materials.